Cas no 3642-06-6 (1,4,5,8-Tetrahydro-4a,8a-naphthalindicarbonsaeureanhydrid)

• Product Name: 1,4,5,8-Tetrahydro-4a,8a-naphthalindicarbonsaeureanhydrid
• CAS No: 3642-06-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 921321
• PubChem ID: 265139
• Update Time: 2025-04-19

1,4,5,8-Tetrahydro-4a,8a-naphthalindicarbonsaeureanhydrid Chemical and Physical Properties

Names and Identifiers

• 1,4,5,8-Tetrahydro-4a,8a-naphthalindicarbonsaeureanhydrid
• Bicyclo<4.4.0>deca-3,8-dien-1,6-dicarbonsaeureanhydrid;Bicyclo<4.2.2>deca-2,4,7,9-tetraene;Bicyclo<4,2,2>decatetraen;Bicyclo<4.2.2>-deca-2,4,7,9-tetraen;Bicyclo<4.3.1>deca-2,4,7-trienylkation;1,4,5,8-Tetrahydro-naphthalin-4a,8a-dicarbonsaeure-anhydrid;1,4,4a,5,8,8a-hexahydronaphthalene-cis-4a,8a-dicarboxylic anhydride;1,4,5,8-tetrahydro-naphthalene-4a,8a-dicarboxylic acid-anhydride;
• NSC100962
• RCL T169781
• NCIOpen2_006975
• NSC-100962
• AKOS024329252
• 3642-06-6

• Inchi： 1S/C12H12O3/c13-9-11-5-1-2-6-12(11,10(14)15-9)8-4-3-7-11/h1-4H,5-8H2
• InChI Key： AVUXPNMUBVSYQO-UHFFFAOYSA-N
• SMILES： O1C(C23CC=CCC2(C1=O)CC=CC3)=O

Computed Properties

• Exact Mass: 204.07900
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.74260